molecular formula C10H6FNO B8546988 6-fluoro-4-cyano-2H-benzopyran

6-fluoro-4-cyano-2H-benzopyran

Cat. No.: B8546988
M. Wt: 175.16 g/mol
InChI Key: SWOQMFHYCHFLMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-fluoro-4-cyano-2H-benzopyran is a useful research compound. Its molecular formula is C10H6FNO and its molecular weight is 175.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H6FNO

Molecular Weight

175.16 g/mol

IUPAC Name

6-fluoro-2H-chromene-4-carbonitrile

InChI

InChI=1S/C10H6FNO/c11-8-1-2-10-9(5-8)7(6-12)3-4-13-10/h1-3,5H,4H2

InChI Key

SWOQMFHYCHFLMS-UHFFFAOYSA-N

Canonical SMILES

C1C=C(C2=C(O1)C=CC(=C2)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 32 g (0.12 mole) of the crude 6-fluoro-2,3-dihydro-4-cyano-4-[(trimethylsilyl)oxy]-4H-benzopyran in 170 ml of dry pyridine was added 60 ml (0.6 mole) of phosphorous oxychloride. The reaction was heated to reflux for 5 hours then cooled to room temperature. The resulting solution was added dropwise to a solution of 300 cc of concentrated HCl in 1 L of water. This aqueous layer was extracted with EtOAc and the EtOAc layer was dried over Na2SO4, filtered and evaporated to give 16.1 g of product m.p. 114°-115° C.
Name
6-fluoro-2,3-dihydro-4-cyano-4-[(trimethylsilyl)oxy]-4H-benzopyran
Quantity
32 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step One
Quantity
170 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step Two
Name
Quantity
1 L
Type
solvent
Reaction Step Two

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